Cas no 2624121-96-4 (Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride)

Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride is a fluorinated phenylglycine derivative commonly employed as a key intermediate in pharmaceutical synthesis. Its structural features, including the difluorophenyl group and ester functionality, enhance reactivity and selectivity in chiral synthesis, particularly for bioactive compounds. The hydrochloride salt form improves stability and handling, making it suitable for controlled reactions. This compound is valued for its utility in constructing complex molecules, such as protease inhibitors and other therapeutic agents, due to its ability to introduce both amino and aromatic fluorinated motifs. High purity grades ensure consistent performance in research and industrial applications.
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride structure
2624121-96-4 structure
Product Name:Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
CAS No:2624121-96-4
MF:C9H10ClF2NO2
MW:237.631008625031
MDL:MFCD33551027
CID:5640001
PubChem ID:155978049
Update Time:2025-05-26

Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
    • EN300-27753210
    • 2624121-96-4
    • Benzeneacetic acid, α-amino-2,3-difluoro-, methyl ester, hydrochloride (1:1)
    • Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
    • MDL: MFCD33551027
    • Inchi: 1S/C9H9F2NO2.ClH/c1-14-9(13)8(12)5-3-2-4-6(10)7(5)11;/h2-4,8H,12H2,1H3;1H
    • InChI Key: AOEAQVBKZJVPSM-UHFFFAOYSA-N
    • SMILES: Cl.FC1C(=CC=CC=1C(C(=O)OC)N)F

Computed Properties

  • Exact Mass: 237.0368126g/mol
  • Monoisotopic Mass: 237.0368126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27753210-1g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95%
1g
$842.0 2023-09-09
Enamine
EN300-27753210-5g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95%
5g
$2443.0 2023-09-09
Enamine
EN300-27753210-10g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95%
10g
$3622.0 2023-09-09
Enamine
EN300-27753210-0.05g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
0.05g
$197.0 2025-03-19
Enamine
EN300-27753210-0.1g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
0.1g
$293.0 2025-03-19
Enamine
EN300-27753210-0.25g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
0.25g
$418.0 2025-03-19
Enamine
EN300-27753210-0.5g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
0.5g
$656.0 2025-03-19
Enamine
EN300-27753210-1.0g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-27753210-2.5g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-27753210-5.0g
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
2624121-96-4 95.0%
5.0g
$2443.0 2025-03-19

Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride Related Literature

Additional information on Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride

Research Brief on Methyl 2-amino-2-(2,3-difluorophenyl)acetate Hydrochloride (CAS: 2624121-96-4)

Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride (CAS: 2624121-96-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its difluorophenyl and ester functional groups, serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a precursor in the development of novel pharmaceuticals, emphasizing its role in modulating specific biochemical pathways.

The synthesis and application of Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride have been the focus of several recent investigations. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the enantioselective synthesis of α-amino acids, which are critical building blocks for peptide-based therapeutics. The study demonstrated that this compound could be efficiently converted into optically active derivatives, offering a versatile platform for the development of chiral drugs. Furthermore, its hydrochloride salt form enhances stability and solubility, making it more suitable for pharmaceutical formulations.

In addition to its synthetic applications, Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride has been investigated for its potential biological activities. Preclinical studies have suggested that derivatives of this compound exhibit promising activity as inhibitors of certain enzymes involved in inflammatory responses. For instance, a 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of this compound showed significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings underscore its potential as a lead compound for anti-inflammatory drug development.

The pharmacokinetic properties of Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride have also been a subject of recent exploration. A study conducted by researchers at a leading pharmaceutical institute utilized advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize its metabolic stability and bioavailability. The results indicated that the compound exhibits favorable pharmacokinetic profiles, with moderate plasma half-life and good tissue penetration, which are desirable traits for drug candidates.

Despite these advancements, challenges remain in the optimization of Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride for clinical use. Issues such as scale-up synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into viable therapeutic options. Ongoing studies are expected to further elucidate the compound's mechanism of action and expand its applications in drug discovery.

In conclusion, Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride (CAS: 2624121-96-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its potential biological activities make it a valuable subject of ongoing research. As the scientific community continues to explore its properties and derivatives, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd